Cas no 851709-21-2 (2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide
• CAS No: 851709-21-2
• MF: C₁₈H₂₃ClN₄O
• MW: 346.854422807693
• CID: 5680648
• PubChem ID: 2555167
• Update Time: 2025-06-10

2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000064171-1
• 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide
• starbld0005147
• SR-01000064171
• AKOS034384956
• Z46199949
• EN300-26685545
• HMS1734H18
• 2-(4-(2-Chlorophenyl)piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide
• 851709-21-2

• Inchi： 1S/C18H23ClN4O/c19-15-5-1-2-6-16(15)23-11-9-22(10-12-23)13-17(24)21-18(14-20)7-3-4-8-18/h1-2,5-6H,3-4,7-13H2,(H,21,24)
• InChI Key： XZHBCIYRBAERJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC(NC2(C#N)CCCC2)=O)CC1

Computed Properties

• Exact Mass: 346.1560391g/mol
• Monoisotopic Mass: 346.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide

Comprehensive Overview of 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide (CAS No. 851709-21-2)

2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide (CAS No. 851709-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and cyclopentyl moieties, is often explored for its potential interactions with central nervous system (CNS) receptors. Researchers are particularly interested in its structural features, which include a chlorophenyl group and a cyanocyclopentyl segment, as these contribute to its binding affinity and selectivity.

The compound’s CAS number 851709-21-2 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular formula, C₁₈H₂₃ClN₄O, reflects a moderate molecular weight, making it suitable for various analytical techniques such as HPLC and mass spectrometry. Recent studies highlight its potential applications in neuropharmacology, where it may modulate neurotransmitter systems. This aligns with current trends in drug discovery, where piperazine derivatives are increasingly studied for their therapeutic potential.

One of the most searched questions related to this compound is: "What are the biological targets of 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide?" Preliminary data suggest it may interact with dopamine and serotonin receptors, though further validation is required. Another hot topic is its synthetic pathway, with researchers optimizing routes to improve yield and purity. The compound’s solubility and stability under physiological conditions are also frequently discussed, as these properties are crucial for in vivo studies.

From a structural-activity relationship (SAR) perspective, the 2-chlorophenyl group is hypothesized to enhance binding potency, while the cyanocyclopentyl moiety may influence metabolic stability. Such insights are valuable for medicinal chemists designing analogs with improved profiles. Additionally, the compound’s logP and pKa values are often analyzed to predict its pharmacokinetic behavior, a key consideration in preclinical development.

In the context of green chemistry, efforts to synthesize 851709-21-2 using catalytic methods or biocatalysis are gaining traction. This reflects broader industry shifts toward sustainable practices. Furthermore, computational tools like molecular docking are employed to model its interactions, addressing the popular query: "How does 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide bind to receptors?"

Quality control of CAS No. 851709-21-2 involves rigorous chromatographic and spectroscopic analyses to ensure batch consistency. Regulatory compliance, such as GMP standards, is another focal point for manufacturers. The compound’s patent landscape is also a trending subject, with intellectual property searches revealing its potential commercial applications.

In summary, 2-[4-(2-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclopentyl)acetamide represents a promising candidate for CNS drug development. Its multifaceted chemistry and biological relevance continue to inspire research, addressing both scientific curiosity and practical challenges in pharmaceutical innovation.